Cas no 1061750-57-9 (2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine)

• Product Name: 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine
• CAS No: 1061750-57-9
• MF: C₁₁H₁₇BN₂O₂
• MW: 220.075882673264
• CID: 1035922
• PubChem ID: 17750483
• Update Time: 2025-06-08

2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-amine
• 4-aminopyridin-2-ylboronic acid pinacol ester
• 4-Aminopyridine-2-boronic acid pinacol ester
• BE31
• AKOS015950044
• DTXSID80590535
• AT34657
• AB31187
• 1061750-57-9
• DA-21268
• SCHEMBL16097750
• 4-AMINOPYRIDIN-2-YLBORONICACIDPINACOLESTER

• MDL： MFCD07367543
• Inchi： 1S/C11H17BN2O2/c1-10(2)11(3,4)16-12(15-10)9-7-8(13)5-6-14-9/h5-7H,1-4H3,(H2,13,14)
• InChI Key： IRDXJZZNGMELES-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CN=2)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 220.13800
• Monoisotopic Mass: 220.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.37000
• LogP: 1.54420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine

Introduction to 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine (CAS No. 1061750-57-9)

2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine, identified by its CAS number 1061750-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This borylated pyridine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapies and innovative drug candidates. The compound's unique structural features, including the presence of a tetramethyl-1,3,2-dioxaborolan moiety and an amine substituent on the pyridine ring, make it a versatile building block for medicinal chemists seeking to design novel pharmacophores.

The tetramethyl-1,3,2-dioxaborolan group is a key functional element that facilitates cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are widely employed in the construction of complex molecular architectures. This reactivity allows for the efficient elaboration of 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine into more elaborate structures with potential therapeutic applications. Recent advancements in synthetic methodologies have further enhanced the utility of this compound by enabling streamlined access to derivatives with tailored properties.

In recent years, there has been growing interest in leveraging borylated pyridines like 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine in the discovery of small-molecule drugs. The pyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. By incorporating a boronate ester group at the 2-position and an amine at the 4-position, this compound offers a balanced platform for further derivatization while maintaining optimal pharmacokinetic profiles.

One of the most compelling aspects of CAS No. 1061750-57-9 is its role in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. The ability to precisely modify the pyridine core while retaining the borylated handle allows medicinal chemists to explore diverse chemical space efficiently. This has led to several promising drug candidates that are currently undergoing preclinical evaluation.

The synthesis of 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine involves multi-step organic transformations that highlight modern synthetic techniques. The introduction of the tetramethyl-1,3,2-dioxaborolan group typically requires careful control of reaction conditions to ensure high yields and purity. Advances in palladium-catalyzed cross-coupling reactions have made it possible to construct complex borylated pyridines with remarkable efficiency. These methodologies have been instrumental in enabling rapid access to novel derivatives for biological testing.

Recent studies have demonstrated the utility of CAS No. 1061750-57-9 in the development of inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes but have proven challenging to modulate with small molecules due to their large binding surfaces and lack of well-defined binding pockets. By designing molecules that exploit specific interactions within these interfaces using tetramethyl-substituted borylated pyridines, researchers have identified compounds capable of disrupting aberrant signaling networks associated with various diseases.

The amine functionality present in 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-Pyridinamine also provides an opportunity for further chemical diversification through derivatization into amides or ureas. These modifications can enhance solubility or improve metabolic stability while maintaining target affinity. Such strategies are increasingly employed in drug discovery pipelines to optimize lead compounds for clinical development.

The growing body of literature on CAS No. 1061750-57-9 underscores its importance as a versatile intermediate in modern drug design. Researchers are continuously exploring new ways to harness its reactivity for applications beyond kinase inhibition. For instance, tetramethyl-substituted borylated pyridines have shown promise as probes for understanding enzyme mechanisms and as tools for developing diagnostic agents.

In conclusion, 1061750-57-9 represents a cornerstone compound in contemporary pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As synthetic methodologies continue to evolve, tetramethyl-substituted borylated pyridines like this one will undoubtedly play an even greater role in shaping the future of drug discovery and development.